2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C19H12F4N6O2S/c20-11-1-5-13(6-2-11)29-17-16(27-28-29)18(25-10-24-17)32-9-15(30)26-12-3-7-14(8-4-12)31-19(21,22)23/h1-8,10H,9H2,(H,26,30)
• InChI Key: HLEWLOSURLGQRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)OC(F)(F)F
• Molecular Formula: C19H12F4N6O2S
• Molecular Weight: 464.4 g/mol
• CAS No.: 863460-18-8

Description

This compound is a heterocyclic acetamide derivative featuring a triazolo-pyrimidine core substituted with a 4-fluorophenyl group and a thioether-linked acetamide moiety bearing a 4-trifluoromethoxyphenyl substituent. Its structure combines electron-withdrawing fluorine and trifluoromethoxy groups, which are common in agrochemical and pharmaceutical agents for enhanced metabolic stability and target binding .

Biological Activity

The compound 2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide is a synthetic organic molecule that belongs to the class of triazolopyrimidine derivatives. The structural complexity and specific functional groups present in this compound suggest potential for various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. This article aims to summarize the biological activity of this compound based on available research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{12}F_{4}N_{7}O_{2}S$ with a molecular weight of 425.4 g/mol. The key structural features include:

• A triazolopyrimidine core
• A thioether linkage
• A trifluoromethoxy substituent

This unique combination of functional groups may influence its interaction with biological targets.

Antimicrobial Activity

Research has indicated that triazolopyrimidine derivatives exhibit significant antimicrobial properties. For instance, compounds with similar structures have shown efficacy against various Gram-positive and Gram-negative bacteria as well as fungi. The specific compound under review may possess these properties due to its structural similarities to other active triazolopyrimidines.

Table 1: Antimicrobial Efficacy of Triazolopyrimidine Derivatives

Compound Type	Target Organism	Minimum Inhibitory Concentration (MIC)
Triazolopyrimidine Derivative	Staphylococcus aureus	16 µg/mL
Triazolopyrimidine Derivative	Escherichia coli	32 µg/mL
Triazolopyrimidine Derivative	Candida albicans	8 µg/mL

Anticancer Activity

Triazolopyrimidines have also been explored for their anticancer potential. Studies have shown that these compounds can induce apoptosis in cancer cells through various mechanisms, including the inhibition of cell proliferation and modulation of signaling pathways.

Case Study:
A recent study investigated the effects of a related triazolopyrimidine on cancer cell lines. The results demonstrated that the compound inhibited cell growth in HeLa (cervical cancer) and MCF-7 (breast cancer) cells with IC50 values of 12 µM and 15 µM, respectively. The mechanism was attributed to the activation of caspase pathways leading to apoptosis.

Anti-inflammatory Activity

The anti-inflammatory properties of triazolopyrimidines have been noted in several studies. These compounds can inhibit pro-inflammatory cytokines and enzymes such as COX-2, potentially offering therapeutic benefits in inflammatory diseases.

Research Findings:
In vitro assays revealed that a structurally similar compound reduced TNF-alpha levels in activated macrophages by approximately 40% at a concentration of 10 µM, indicating its potential as an anti-inflammatory agent.

The exact mechanism by which 2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide exerts its biological effects is yet to be fully elucidated. However, it is hypothesized that the compound interacts with specific molecular targets such as enzymes or receptors involved in cell signaling pathways.

Comparison with Similar Compounds

Research Implications and Gaps

Agrochemical Screening: Evaluate herbicidal or fungicidal activity against ALS or cytochrome bc1 complexes, leveraging known mechanisms of triazolo-pyrimidine derivatives .

Isomer-Specific Effects : If the compound exists as stereoisomers (e.g., due to the thioacetamide conformation), chiral separation methods from could optimize efficacy .